(Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(3-hydroxyphenyl)methylidene]-2-piperazin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C14H15N3O2S/c18-11-3-1-2-10(8-11)9-12-13(19)16-14(20-12)17-6-4-15-5-7-17/h1-3,8-9,15,18H,4-7H2/b12-9-
• InChI Key: FCBXYVWGDXHNOC-XFXZXTDPSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=O)C(=CC3=CC(=CC=C3)O)S2
• Isomeric SMILES: C1CN(CCN1)C2=NC(=O)/C(=C/C3=CC(=CC=C3)O)/S2
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

(Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of thiazole derivatives, which have shown promising results in various biological activities.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Pathways and Structural Analysis : A study demonstrated the synthesis and characterization of novel derivatives related to "(Z)-5-(3-hydroxybenzylidene)-2-(piperazin-1-yl)thiazol-4(5H)-one". These compounds were synthesized to explore their potential as dual antihypertensive agents, showcasing the importance of structural analysis in the development of therapeutic agents Marvanová et al., 2016.

Antimicrobial and Antifungal Activity

• Antimicrobial Properties : Research has highlighted the antimicrobial efficacy of synthesized compounds, indicating significant activity against a range of bacterial and fungal strains. This underscores the potential of these compounds in addressing microbial resistance Suresh et al., 2016.

Antioxidant Activity

• Antioxidant Potential : Another study focused on the antioxidant properties of piperazine derivatives, including the evaluation of their capacity to inhibit lipid peroxidation. The presence of a hydroxyl group was deemed essential for these antioxidant properties, guiding the design of potential antioxidant therapies Andonova et al., 2014.

Antiviral Agents

• Inhibition of Virus Replication : Thiazolides, closely related to the core structure of interest, have been evaluated for their ability to inhibit hepatitis B virus replication. This highlights the broader potential of thiazole derivatives in viral inhibition and the development of antiviral drugs Stachulski et al., 2011.

Anticancer Activity

• Cytotoxic Activities : The synthesis and evaluation of novel derivatives have been conducted with a focus on their cytotoxic activities against various cancer cell lines. This research suggests the potential of these compounds in the development of anticancer therapies, demonstrating specific efficacy in inhibiting cell growth Ding et al., 2012.